N,N-Dimethyl-N-(prop-2-en-1-yl)hexadecan-1-aminium chloride

• CAS RN: 51706-18-4
• Molecular Formula: C21H44ClN
• Molecular Weight: 346.0 g/mol
• IUPAC Name: hexadecyl-dimethyl-prop-2-enylazanium;chloride
• InChI: InChI=1S/C21H44N.ClH/c1-5-7-8-9-10-11-12-13-14-15-16-17-18-19-21-22(3,4)20-6-2;/h6H,2,5,7-21H2,1,3-4H3;1H/q+1;/p-1
• InChI Key: ACWKAVFAONSRKJ-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCCCCCCCCCC[N+](C)(C)CC=C.[Cl-]

Description

N,N-Dimethyl-N-(prop-2-en-1-yl)hexadecan-1-aminium chloride is a useful research compound. Its molecular formula is C21H44ClN and its molecular weight is 346.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Allyl hexadecyl dimethyl ammonium chloride was prepared by reacting allyl chloride and dimethyl hexadecyl amine as set forth in Example 1. 17.8 grams of the chloride in 23.5% aqueous solution were treated with a stoichiometric excess of AgF in aqueous solution until analysis of the filtrate showed only a trace of chloride ion present. Excess silver ion was removed by the careful addition of NaCl, AgCl being removed by filtration.